Cas no 45864-29-7 (2,5,6-triamino-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2,5,6-triamino-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 45864-29-7
• MF: C₅H₉N₅O
• MW: 155.157859563828
• CID: 332045
• PubChem ID: 425138
• Update Time: 2025-04-19

2,5,6-triamino-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2,5,6-triamino-3-methyl-
• 2,5,6-TRIAMINO-3-METHYLPYRIMIDIN-4(3H)-ONE
• 2,5,6-triamino-3-methylpyrimidin-4-one
• 1-Methyl-2,4,5-triamino-6-oxo-dihydropyrimidin
• 2,4,5-Triamino-1-methyl-6-oxo-1,6-dihydro-pyrimidin
• 2,4,5-triaminopyrimidin-6(1H)-one
• 2,5,6-Triamino-3-methyl-3H-pyrimidin-4-on
• 2,5,6-triamino-3-methyl-3H-pyrimidin-4-one
• AC1L8F1P
• AG-F-58537
• CTK4I8986
• HMS1733I12
• N(1)-Methyl-2,4,5-triamino-6-oxo-1,6-dihydro-pyrimidin
• SureCN301366
• 2,5,6-triamino-3-methyl-3,4-dihydropyrimidin-4-one
• DTXSID50329915
• EN300-15394
• Z139517600
• SCHEMBL301366
• CS-0235196
• SB57210
• AKOS022225597
• 45864-29-7

• MDL： MFCD07692302
• Inchi： 1S/C5H9N5O/c1-10-4(11)2(6)3(7)9-5(10)8/h6-7H2,1H3,(H2,8,9)
• InChI Key： NGGRKPGEGTWGSW-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=C(N)N1C)N

Computed Properties

• Exact Mass: 155.081
• Monoisotopic Mass: 155.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 271.5°Cat760mmHg
• Flash Point: 118°C
• Refractive Index: 1.782